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Compound of Interest

Compound Name: Confoline

CAS No.: 76971-33-0

Cat. No.: B14171207

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the acetylcholinesterase (AChE) inhibitory

activity of Confoline with established drugs. Due to the limited publicly available data on the

specific receptor binding affinity of the isolated compound Confoline, this analysis utilizes the

reported AChE inhibitory activity of a total alcoholic extract of Convolvulus pilosellifolius, a plant

in which Confoline is found. The IC50 value of this extract is used as a surrogate to provide a

preliminary comparative assessment against well-known AChE inhibitors.

Data Presentation: Comparative Inhibitory Activity
against Acetylcholinesterase
The following table summarizes the half-maximal inhibitory concentration (IC50) values for the

Convolvulus pilosellifolius extract containing Confoline and three widely used

acetylcholinesterase inhibitors: Donepezil, Rivastigmine, and Galantamine. Lower IC50 values

indicate greater potency.
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Compound/Extract IC50 (µg/mL) IC50 (µM) Target Enzyme

Convolvulus

pilosellifolius Extract
0.391[1] Not Applicable Acetylcholinesterase

Donepezil 0.131[1] ~0.0028 Acetylcholinesterase

Rivastigmine Not Available 5.5 Acetylcholinesterase

Galantamine Not Available 0.85 Acetylcholinesterase

Note: The IC50 value for the Convolvulus pilosellifolius extract is for the total alcoholic extract

and not for the purified Confoline compound. The IC50 for Donepezil is from the same study

for direct comparison. Molar concentrations for the extract are not applicable. The IC50 values

for Rivastigmine and Galantamine are sourced from separate studies and are provided for

broader context.

Experimental Protocols: Acetylcholinesterase
Inhibition Assay (Ellman's Method)
The determination of acetylcholinesterase inhibitory activity is typically performed using the

spectrophotometric method developed by Ellman.

Principle:

This assay measures the activity of acetylcholinesterase by monitoring the formation of a

yellow-colored product, 5-thio-2-nitrobenzoate. The enzyme hydrolyzes the substrate

acetylthiocholine (AChS) to thiocholine and acetate. The produced thiocholine then reacts with

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to form 5-thio-2-nitrobenzoate, which can be

quantified by measuring its absorbance at 412 nm. The presence of an AChE inhibitor reduces

the rate of this colorimetric reaction.

Materials and Reagents:

Acetylcholinesterase (AChE) enzyme solution

Acetylthiocholine iodide (AChS) as the substrate
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5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

Phosphate buffer (typically pH 8.0)

Test compounds (Confoline extract and reference inhibitors)

Microplate reader

Procedure:

Reagent Preparation: All reagents are prepared in the phosphate buffer. A stock solution of

the test compound is prepared, typically in a suitable solvent like DMSO, and then serially

diluted to the desired concentrations in the buffer.

Assay Setup: In a 96-well microplate, the following are added to respective wells:

Blank: Buffer and DTNB.

Control (100% enzyme activity): Buffer, AChE solution, and DTNB.

Test Sample: Buffer, AChE solution, DTNB, and the test compound at various

concentrations.

Pre-incubation: The plate is typically pre-incubated for a short period (e.g., 15 minutes) at a

controlled temperature (e.g., 37°C) to allow the inhibitor to interact with the enzyme.

Reaction Initiation: The enzymatic reaction is initiated by adding the substrate (AChS) to all

wells.

Measurement: The absorbance at 412 nm is measured immediately and then at regular

intervals for a defined period using a microplate reader.

Data Analysis: The rate of reaction (change in absorbance per unit time) is calculated for

each well. The percentage of inhibition for each concentration of the test compound is

determined relative to the control. The IC50 value is then calculated by plotting the

percentage of inhibition against the logarithm of the inhibitor concentration and fitting the

data to a dose-response curve.
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Caption: Cholinergic synapse showing ACh release, receptor binding, and hydrolysis by AChE,

which is inhibited by Confoline.
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Caption: Experimental workflow for the in vitro acetylcholinesterase (AChE) inhibition assay

using the Ellman's method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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